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Compound of Interest

Compound Name: 15:0-18:1 DG-d7
Cat. No.: B15554401
Get Quote
\ J

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of 1,2-pentadecanoyl-sn-glycero-3-
phosphocholine (15:0-18:1 DG-d7), a deuterated diacylglycerol, including supplier and purity
information, its application in mass spectrometry-based lipidomics, and relevant signaling
pathways.

Supplier and Purity Information

15:0-18:1 DG-d7 is a high-purity, stable isotope-labeled internal standard essential for accurate
guantification in lipidomic studies. Several reputable suppliers offer this compound, ensuring its
availability to the research community. The purity of these standards is critical for reliable
experimental outcomes.
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Supplier Product Name Purity Analytical Method
Thin-Layer
Avanti Polar Lipids 15:0-18:1-d7 DG >99%[1][2] Chromatography

(TLO)[[2]

Thin-Layer
Merck (Sigma-Aldrich)  15:0-18:1-d7 DG >99%]2] Chromatography
(TLO)[2]
Information not N
MedChemExpress 15:0-18:1 DG-d7 -~ Not specified
specified
] S Avanti Polar Lipids Information not -
Fisher Scientific N Not specified
15:0-18:1-D7-PE specified

Note: Merck is the exclusive distributor of Avanti Polar Lipids research products outside of the
United States.

Experimental Protocols: Application in Lipidomics

15:0-18:1 DG-d7 is primarily utilized as an internal standard in liquid chromatography-mass
spectrometry (LC-MS) for the quantitative analysis of diacylglycerols and other lipid species in
complex biological samples. Its deuterated oleoyl chain provides a distinct mass shift, allowing
it to be differentiated from endogenous lipids while mimicking their chemical behavior during
extraction and ionization.

General Workflow for Lipidomic Analysis using 15:0-
18:1 DG-d7 Internal Standard
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Caption: General workflow for lipidomics using an internal standard.
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Detailed Methodologies

1

. Lipid Extraction from Skeletal Muscle:

A modified Bligh-Dyer extraction method is commonly employed for skeletal muscle tissue.[3]

Homogenization: Muscle tissue samples (typically 20-70 mg) are homogenized in methanol
using a bead beater.

Internal Standard Spiking: The homogenate is diluted in methanol, and a known amount of
15:0-18:1 DG-d7, often as part of a lipid standard mix like Avanti's SPLASH™ LIPIDOMIX®,
is added.[3][4]

Phase Separation: Dichloromethane (as a substitute for chloroform) and water are added to
induce phase separation.

Lipid Collection: The lower organic phase, containing the lipids, is collected, dried under a
stream of nitrogen, and reconstituted in a suitable solvent for LC-MS analysis.

. Lipid Extraction from Egg Yolk:

Initial Extraction: Lipids are extracted from egg yolk using a 2:1 chloroform/methanol mixture.

[5]

Internal Standard Addition: 15:0-18:1 DG-d7 is added as an internal standard for mass
spectrometry analysis.[4]

Hydrolysis (Optional for Fatty Acid Analysis): For the analysis of total fatty acid composition,
the extracted lipids can be hydrolyzed.

Final Extraction: The lipid-containing layer is separated, dried, and prepared for LC-MS
injection.

. Lipid Extraction from Cultured Cells (e.g., Cystic Fibrosis Cell Lines):

Cell Harvesting: Cells are washed with phosphate-buffered saline (PBS) and pelleted.

Internal Standard Addition: A precise amount of 15:0-18:1 DG-d7 is added to the cell pellet.
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o Extraction: Lipids are extracted using a suitable solvent system, such as
methanol/dichloromethane.

o Sample Preparation for LC-MS: The lipid extract is dried and reconstituted in an appropriate
solvent for injection.

LC-MS/MS Analysis:

o Chromatography: A reversed-phase C18 column is typically used for the separation of
diacylglycerol species.

e Mass Spectrometry: Electrospray ionization (ESI) in positive mode is commonly used for the
detection of diacylglycerols. Tandem mass spectrometry (MS/MS) is employed for the
specific identification and quantification of lipid species based on their precursor and product
ions.

Diacylglycerol Signaling Pathway

Diacylglycerols (DAGS) are critical second messengers in a variety of cellular signaling
pathways. One of the most well-characterized roles of DAG is the activation of Protein Kinase
C (PKC).
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Caption: Diacylglycerol-mediated activation of Protein Kinase C.
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This pathway is initiated by the activation of a cell surface receptor, leading to the activation of
phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a
membrane phospholipid, to generate two second messengers: inositol trisphosphate (IP3) and
diacylglycerol (DAG). DAG remains in the plasma membrane and recruits and activates
members of the Protein Kinase C (PKC) family. Activated PKC then phosphorylates a wide
range of downstream target proteins, leading to various cellular responses, including cell
proliferation, differentiation, and apoptosis.[6][7][8] Altered DAG levels and PKC activation are
implicated in various diseases, including cancer and insulin resistance.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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